N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide

• CAS No.: 877657-48-2
• Molecular Formula: C24H15F2N3O4
• Molecular Weight: 447.398
• IUPAC Name: N-(4-fluorophenyl)-2-[3-(4-fluorophenyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C24H15F2N3O4/c25-14-5-9-16(10-6-14)27-20(30)13-28-21-18-3-1-2-4-19(18)33-22(21)23(31)29(24(28)32)17-11-7-15(26)8-12-17/h1-12H,13H2,(H,27,30)
• InChI Key: DNHJRNLGJCDSAK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)N(C(=O)N3CC(=O)NC4=CC=C(C=C4)F)C5=CC=C(C=C5)F
• solubility: not available

Description

N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H15F2N3O4 and its molecular weight is 447.398. The purity is usually 95%.
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Scientific Research Applications

• Radioligand Development for PET Imaging : This compound has been involved in the development of radioligands for positron emission tomography (PET) imaging. Specifically, it has been used in the synthesis and evaluation of ligands for the translocator protein (18 kDa), which is recognized as an early biomarker of neuroinflammatory processes. These ligands are crucial in developing novel diagnostic tools for neuroinflammatory diseases using PET imaging (Dollé et al., 2008), (Damont et al., 2015).

• Cancer Research : The compound has been used in the design and synthesis of molecules with potential anti-cancer activities. It has shown efficacy in inhibiting the growth of cancer cells, making it a promising candidate for further research in oncology. This includes studies on lung cancer and the synthesis of derivatives with cytotoxic activities against various cancer cell lines (Hammam et al., 2005), (Al-Sanea et al., 2020).

• Neurodegenerative Diseases : The compound has been instrumental in studying Alzheimer's disease and other neurodegenerative disorders. It has been used in developing tracers for imaging studies that can quantify binding in the human brain, aiding in understanding these diseases' pathophysiology (Golla et al., 2015).

• Enzyme Inhibition and Antitumor Activities : The compound and its derivatives have shown potential as enzyme inhibitors and in antitumor activities. Research has explored its role in inhibiting specific enzymes and its impact on tumor cells, offering insights into novel therapeutic approaches for cancer treatment (Fallah-Tafti et al., 2011), (Jing, 2011).

• Fungicidal and Herbicidal Applications : Novel derivatives of the compound have been synthesized and tested for their fungicidal and herbicidal activities, indicating its potential application in agriculture for controlling specific plant pathogens (Sun et al., 2021), (Wu et al., 2011).